Cas no 72985-19-4 (5-(bromomethyl)-2-methylBenzoic acid)
72985-19-4 structure
Product Name:5-(bromomethyl)-2-methylBenzoic acid
CAS No:72985-19-4
MF:C9H9BrO2
MW:229.070562124252
CID:2114707
PubChem ID:10911337
Update Time:2025-04-21
5-(bromomethyl)-2-methylBenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(bromomethyl)-2-methylBenzoic acid
- EN300-379328
- 72985-19-4
- SCHEMBL1179532
- 5-(bromomethyl)-2-methylbenzoicacid
- DA-38452
- OQKFJTNWPMQZLN-UHFFFAOYSA-N
-
- Inchi： 1S/C9H9BrO2/c1-6-2-3-7(5-10)4-8(6)9(11)12/h2-4H,5H2,1H3,(H,11,12)
- InChI Key： OQKFJTNWPMQZLN-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(C)=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 227.97859g/mol
- Monoisotopic Mass: 227.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
5-(bromomethyl)-2-methylBenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-379328-0.05g |
5-(bromomethyl)-2-methylbenzoic acid |
72985-19-4 | 0.05g |
$744.0 | 2023-05-30 | ||
| Enamine | EN300-379328-0.1g |
5-(bromomethyl)-2-methylbenzoic acid |
72985-19-4 | 0.1g |
$779.0 | 2023-05-30 | ||
| Enamine | EN300-379328-0.25g |
5-(bromomethyl)-2-methylbenzoic acid |
72985-19-4 | 0.25g |
$814.0 | 2023-05-30 | ||
| Enamine | EN300-379328-0.5g |
5-(bromomethyl)-2-methylbenzoic acid |
72985-19-4 | 0.5g |
$849.0 | 2023-05-30 | ||
| Enamine | EN300-379328-1.0g |
5-(bromomethyl)-2-methylbenzoic acid |
72985-19-4 | 1g |
$884.0 | 2023-05-30 | ||
| Enamine | EN300-379328-2.5g |
5-(bromomethyl)-2-methylbenzoic acid |
72985-19-4 | 2.5g |
$1735.0 | 2023-05-30 | ||
| Enamine | EN300-379328-5.0g |
5-(bromomethyl)-2-methylbenzoic acid |
72985-19-4 | 5g |
$2566.0 | 2023-05-30 | ||
| Enamine | EN300-379328-10.0g |
5-(bromomethyl)-2-methylbenzoic acid |
72985-19-4 | 10g |
$3807.0 | 2023-05-30 |
5-(bromomethyl)-2-methylBenzoic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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